Cas no 918866-92-9 (Butanedioic acid, 2-(3-fluorophenyl)-, 1,4-dimethyl ester)

• Product Name: Butanedioic acid, 2-(3-fluorophenyl)-, 1,4-dimethyl ester
• CAS No: 918866-92-9
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 769888
• PubChem ID: 57077075
• Update Time: 2025-04-19

Butanedioic acid, 2-(3-fluorophenyl)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(3-fluorophenyl)-, 1,4-dimethyl ester
• dimethyl 2-(3-fluorophenyl)butanedioate
• DTXSID10720242
• 918866-92-9

• Inchi： 1S/C12H13FO4/c1-16-11(14)7-10(12(15)17-2)8-4-3-5-9(13)6-8/h3-6,10H,7H2,1-2H3
• InChI Key： AZARGVZBKPIZIP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų